Cas no 52134-58-4 (4-amino-7-[(6R,7R)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile)

• Product Name: 4-amino-7-[(6R,7R)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• CAS No: 52134-58-4
• MF: C₁₂H₁₂N₅O₆P
• MW: 353.227342605591
• CID: 1575868
• PubChem ID: 191231
• Update Time: 2025-04-21

4-amino-7-[(6R,7R)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-7-[(6R,7R)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 52134-58-4
• DTXSID00966490
• 4-Amino-7-(2,7-dihydroxy-2-oxotetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(3,5-O-phosphinico-beta-D-ribofuranosyl)-
• Toyocamycin 3',5'-cyclic phosphate

• Inchi： 1S/C12H12N5O6P/c13-1-5-2-17(11-7(5)10(14)15-4-16-11)12-8(18)9-6(22-12)3-21-24(19,20)23-9/h2,4,6,8-9,12,18H,3H2,(H,19,20)(H2,14,15,16)/t6?,8-,9?,12-/m1/s1
• InChI Key： WCXYPZXNWAXKGR-QZTCHEGXSA-N
• SMILES： P1(=O)(O)OCC2C([C@H]([C@H](N3C=C(C#N)C4=C(N)N=CN=C34)O2)O)O1

Computed Properties

• Exact Mass: 353.05266
• Monoisotopic Mass: 353.05252012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 165.74